3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H12FNO3S
• Molecular Weight: 329.3 g/mol
• IUPAC Name: (5E)-3-[(4-fluorophenyl)methyl]-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H12FNO3S/c18-13-6-4-11(5-7-13)10-19-16(21)15(23-17(19)22)9-12-2-1-3-14(20)8-12/h1-9,20H,10H2/b15-9+
• InChI Key: OLBFMLGIECNEBX-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)O)/C=C/2\C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F
• SMILES: C1=CC(=CC(=C1)O)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Description

3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione, also known as FBDD, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. FBDD belongs to the thiazolidinedione family, which is known for their antidiabetic and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to act through multiple pathways. In cancer cells, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In animal models of neurodegenerative diseases, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been found to reduce oxidative stress and inflammation, as well as upregulate neurotrophic factors such as BDNF. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione may also act as an inhibitor of the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects in animal models and in vitro studies. In cancer cells, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit cell proliferation, induce apoptosis, and inhibit the PI3K/Akt pathway. In animal models of neurodegenerative diseases, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been found to reduce oxidative stress, inflammation, and neuronal damage. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments is its high purity, which allows for accurate and reproducible results. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is also relatively stable and can be stored for long periods of time. However, one limitation is that 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is a synthetic compound and may not accurately reflect the effects of natural compounds in biological systems. Additionally, the exact mechanism of action of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is not fully understood, which may limit its use in certain experiments.

Future Directions

3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has shown promising results in various scientific research areas, and there are several future directions that could be explored. One potential area of research is the use of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione in combination with other compounds to enhance its therapeutic effects. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione in animal models and humans. Additionally, further studies are needed to fully understand the mechanism of action of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione and its potential applications in various diseases and conditions.
Conclusion
In conclusion, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione is a synthetic compound with potential therapeutic properties that has gained attention in scientific research. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has shown promising results in various research areas, including cancer treatment, neuroprotection, and anti-inflammatory therapy. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has multiple pathways of action and has been found to have various biochemical and physiological effects in animal models and in vitro studies. While there are limitations to using 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione in lab experiments, there are several future directions that could be explored to further understand its potential therapeutic applications.

Synthesis Methods

3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be synthesized through a multistep process involving the reaction of 4-fluorobenzylamine with 3-hydroxybenzaldehyde, followed by the addition of thiosemicarbazide and acetic anhydride. The final product is obtained through a cyclization reaction. The purity of 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione can be confirmed through various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has shown promising results in various scientific research areas, including cancer treatment, neuroprotection, and anti-inflammatory therapy. In cancer treatment, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has also been found to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 3-(4-Fluorobenzyl)-5-(3-hydroxybenzylidene)-1,3-thiazolidine-2,4-dione has been investigated for its anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis.